Cas no 1806956-31-9 (3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1806956-31-9
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4806631
• Update Time: 2025-08-01

3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H5F5N2O/c10-8(11)6-1-4(3-17)5(2-15)7(16-6)9(12,13)14/h1,8,17H,3H2
• InChI Key： NEWOFDNVCNBSIU-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(CO)C=C(C(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.3
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol

Introduction to 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1806956-31-9)

3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806956-31-9, is characterized by its unique structural features, which include a pyridine core substituted with a cyano group, two trifluoromethyl groups, and a difluoromethyl group. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol exerts a profound influence on its reactivity and interaction with biological targets. The presence of electron-withdrawing groups such as the cyano and trifluoromethyl substituents enhances its ability to participate in various chemical transformations, including nucleophilic addition and condensation reactions. Additionally, the electron-deficient nature of the pyridine ring makes it an attractive scaffold for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those incorporating fluorinated moieties. The fluorine atoms in 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol contribute to its lipophilicity and metabolic stability, which are critical factors in drug design. These properties have been leveraged in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds. The compound’s ability to modulate enzyme activity and interact with biological pathways has positioned it as a promising candidate for further investigation.

One of the most compelling aspects of 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol is its role in the synthesis of biologically active molecules. Researchers have utilized this compound as a key intermediate in the preparation of novel scaffolds that exhibit potent activity against various disease targets. For instance, studies have demonstrated its utility in generating inhibitors targeting protein kinases involved in cancer progression. The structural motifs present in this compound have been shown to effectively disrupt signaling pathways that are aberrantly activated in tumor cells, offering a rational basis for its exploration as an anticancer therapeutic.

The incorporation of multiple fluorinated groups into the pyridine core has been strategically employed to enhance binding affinity and selectivity. The electron-withdrawing effects of these substituents not only improve the compound’s solubility but also enhance its interaction with biological targets. This has led to the discovery of high-affinity binders for enzymes such as tyrosine kinases, which play a pivotal role in regulating cell growth and survival. The development of such inhibitors represents a significant advancement in targeted cancer therapy.

Moreover, 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol has been investigated for its potential antimicrobial properties. The structural features of this compound contribute to its ability to interfere with bacterial cell wall synthesis and metabolic pathways. Preliminary studies have shown that derivatives derived from this scaffold exhibit promising activity against resistant bacterial strains. This finding is particularly relevant in light of the growing crisis posed by antibiotic-resistant pathogens, where innovative therapeutic strategies are urgently needed.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. The process typically begins with the functionalization of a pyridine precursor followed by selective introduction of the cyano, difluoromethyl, and trifluoromethyl groups. Advanced synthetic methodologies such as cross-coupling reactions and metal-catalyzed transformations have been employed to achieve high yields and purity. These synthetic strategies underscore the importance of well-designed synthetic routes in enabling access to complex molecular architectures.

The pharmacokinetic profile of 3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol is another critical aspect that has been thoroughly evaluated. Studies have demonstrated that this compound exhibits favorable bioavailability and metabolic stability when administered orally or intravenously. The presence of fluorinated substituents enhances its resistance to enzymatic degradation, allowing for prolonged circulation and sustained therapeutic effects. Additionally, its ability to cross biological membranes ensures efficient delivery to target sites within the body.

In conclusion,3-Cyano-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1806956-31-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of electronic and steric features makes it an invaluable building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in the development of next-generation pharmaceuticals.